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Compound of Interest

Compound Name:
1,1,1,2-Tetrachloro-2-

fluoropropane

Cat. No.: B11725502

Get Quote

Subject: Global Warming Potential (GWP), Atmospheric Fate, and Synthetic Applications of

1,1,1,2-Tetrachloro-2-fluoropropane (HCFC-241bb).

Executive Summary
HCFC-241bb (1,1,1,2-tetrachloro-2-fluoropropane; CAS: 3175-25-5) is a critical halogenated

intermediate, primarily utilized in the synthesis of next-generation hydrofluoroolefins (HFOs),

specifically HFO-1234yf.[1][2] As the pharmaceutical and chemical industries transition toward

low-GWP feedstocks to meet Scope 3 emission targets, understanding the environmental

footprint of upstream intermediates is essential.

This technical guide provides a definitive analysis of the Global Warming Potential (GWP) of

HCFC-241bb, grounded in the latest WMO and NOAA assessments. It further details the

molecule's atmospheric fate and its role as a precursor in fluorination chemistry.

Chemical Identity & Physicochemical Profile
Before analyzing environmental metrics, the structural identity of the specific isomer "bb" must

be established, as GWP varies significantly between isomers due to differences in OH-radical
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reactivity.

Chemical Name: 1,1,1,2-Tetrachloro-2-fluoropropane[1][3]

Molecular Formula:

[4][5]

CAS Registry Number: 3175-25-5[6][7][8][9]

Structure:

Molecular Weight: 199.87 g/mol [5][9]

Structural Significance: The "bb" suffix in the propane series denotes a specific halogen

arrangement where the central carbon carries the fluorine atom and one chlorine, while the

terminal carbon is fully chlorinated (

). This steric arrangement influences the bond dissociation energy of the C-H bonds on the
methyl group (

), which is the primary site for atmospheric degradation.

Environmental Metrics: GWP & ODP Data
The following data aggregates the most recent findings from the World Meteorological

Organization (WMO) Scientific Assessment of Ozone Depletion (2022) and NOAA Chemical

Sciences Laboratory studies.

Table 1: Atmospheric Metrics of HCFC-241bb
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Metric Value Source

Global Warming Potential (

)
452 WMO (2022) [1]

Global Warming Potential (

)
1543 WMO (2022) [1]

Atmospheric Lifetime (

)
7.74 years NOAA / WMO (2022) [1]

Radiative Efficiency (RE) 0.202 NOAA [2]

Ozone Depletion Potential

(ODP)
0.163 WMO (2022) [1]

Data Interpretation for Researchers:

Radiative Efficiency: HCFC-241bb is a potent greenhouse gas on a per-molecule basis due

to strong C-F and C-Cl bond stretching vibrations in the atmospheric window (8-12

).

Lifetime vs. GWP: The 7.7-year lifetime allows for significant tropospheric accumulation,

resulting in a

of 452. While this is lower than many legacy CFCs, it is non-negligible for industrial
processes where leakage rates (fugitive emissions) are a concern.

ODP Warning: As an HCFC, it possesses a non-zero ODP (0.163). Its use is regulated under

the Montreal Protocol, generally restricted to use as a feedstock (intermediate) where it is

chemically transformed rather than emitted.

Synthetic Utility & Reaction Pathways
For drug development and chemical synthesis professionals, HCFC-241bb is most relevant as

a high-purity intermediate. It serves as a bridge between chlorinated propanes and fluorinated
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olefins.

Primary Application: Synthesis of HFO-1234yf (2,3,3,3-Tetrafluoropropene).[1][2][3] HFO-

1234yf is a leading low-GWP refrigerant (

) and a potential motif in medicinal chemistry for introducing trifluoromethyl groups.

Diagram 1: Synthesis of HFO-1234yf via HCFC-241bb
The following workflow illustrates the catalytic fluorination pathway.
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Figure 1: Step-wise catalytic conversion of chlorinated feedstocks to HFO-1234yf, highlighting

HCFC-241bb as the critical first-stage fluorination product.

Experimental Insight: In the conversion of HCFC-241bb to HCFC-244bb, the reaction is

typically conducted in the liquid phase using an antimony pentachloride (

) or chromium oxyfluoride catalyst. The selectivity of this step is paramount; "over-fluorination"
can lead to HFC-245cb, which is a dead-end byproduct in this specific cycle.

Atmospheric Fate & Degradation Mechanism
To validate the GWP data, one must understand the degradation mechanism. The primary sink

for HCFC-241bb in the troposphere is the abstraction of a hydrogen atom by the hydroxyl

radical (

).

Mechanism:
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H-Abstraction: The

radical attacks the methyl group (

), which is the only site containing hydrogen.

Radical Formation: This forms a haloalkyl radical.

Oxidation: Rapid reaction with

forms a peroxy radical, eventually leading to carbonyl products.

Diagram 2: Atmospheric Oxidation Pathway

HCFC-241bb
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Fast
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Click to download full resolution via product page

Figure 2: Tropospheric degradation pathway initiated by hydroxyl radicals. The rate-limiting

step determines the 7.7-year lifetime.

Environmental Toxicology Note: The degradation of HCFC-241bb eventually yields

Trifluoroacetic acid (TFA) or chlorodifluoroacetic acid analogues depending on the cleavage
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point. Researchers assessing environmental impact assessments (EIA) must account for the

deposition of these haloacetic acids in aquatic systems.

Regulatory & Safety Considerations
Montreal Protocol Status: HCFC-241bb is a Class II Ozone Depleting Substance.

Production: Controlled.

Usage: Permitted primarily as a chemical feedstock.

Emissions: Must be minimized. Unlike refrigerants intended for closed loops (where leakage

is modeled), feedstock use assumes near-total conversion. However, GWP values are

critical for calculating the "Carbon Equivalent" of any fugitive emissions during synthesis.

Handling Protocols:

Toxicity: Like many halogenated propanes, it acts as a central nervous system depressant at

high concentrations.

Containment: Synthesis should occur in closed reactors (Hastelloy or Inconel lined) to

prevent corrosion from HF byproducts and to prevent release of the high-GWP intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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